Cas no 284461-73-0 (Sorafenib)

• Product Name: Sorafenib
• CAS No: 284461-73-0
• MF: C₂₁H₁₆ClF₃N₄O₃
• MW: 464.8250
• MDL: MFCD06411450
• CID: 67456
• PubChem ID: 216239
• Update Time: 2025-09-02

Sorafenib Chemical and Physical Properties

Names and Identifiers

• Sorafenib tosylate
• sorafenib
• SORAFENIB-D3
• SORAFENIB TOLSYLATE
• RAF1 KINASE INHIBITOR II
• N-(4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL)-((4-(2-(N-METHYL-CARBAMOYL)(4-PYRIDYLOXY))PHENYL)AMINO)CARBOXAMIDE
• 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]phenoxy]-n-methyl-pyridine-2-carboxamide
• BAY 43-9006
• SORAFENIB MESYLATE
• BAY-43-9006
• Sorafenib (BAY 43-9006)
• Sorafenib base
• Sorafenib Free Base
• Epirubicin HCl
• &nbsp
• 4-(4-(3-(4-Chloro-3-(trifluoromethyl)phenyl)ureido)phenoxy)-N-methylpicolinamide
• BAY-43-900
• Forafenib
• Nexavar
• 4-[4-({[4-chloro-3-(trifluoromethyl)phenyl]carbamoyl}amino)phenoxy]-N-methylpyridine-2-carboxamide
• N-(4-Chloro-3-(trifluoromethyl)phenyl)-N'-(4-(2-(N-methylcarbamoyl)-4-pyridyloxy)phenyl)urea
• 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]phenoxy]-N-methylpyridine-2-carboxamide
• 4-(4-((((4-Chloro-3-(trifluoromethyl)phenyl)amino)carbonyl)amino)phenoxy
• 4-(4-((((4-Chloro-3-(trifluoromethyl)phenyl)amino)carbonyl)amino)phenoxy)-N-methyl-2-pyridinecarboxamide
• 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]phenoxy
• Q-201728
• 4-{4-[({[4-chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)-amino]phenoxy}-N-methylpyridine-2-carboxamide
• SORAFENIB [MART.]
• N-(4-Chloro-3-(trifluoromethyl)phenyl)-N'-(4-(2-(N-methylcarbamoyl)-4- pyridyloxy)phenyl)urea
• BS164413
• NSC800934
• AB00933189_08
• 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]phenoxy]-N-methyl-picolinamide;tosylic acid
• BRD-K23984367-001-01-8
• 284461-73-0
• 4-(4-(3-(4-Chloro-3-(trifluoromethyl)phenyl)ureido)phenoxy)-N(sup 2)- methylpyridine-2-carboxamide
• GTPL5711
• AC-1674
• BCPP000064
• SF-0529
• SR-00000000529
• 4-(4-(((4-chloro-3-(trifluoromethyl)phenyl)carbamoyl)amino)phenoxy)-N-methylpyridine-2-carboxamide
• 4-(4-{3-[4-Chloro-3-(trifluoromethyl)phenyl]ureido}phenoxy)-N2-methylpyridine-2-carboxamide
• 4-(4-{3-(4-Chloro-3-(trifluoromethyl)phenyl)ureido}phenoxy)-N(sup 2)-methylpyridine-2-carboxamide
• HMS3244B15
• 4-(4-{3-[4-chloro-3-(trifluoromethyl)phenyl]ureido}phenoxy)- N-methylpyridine-2-carboxamide
• NSC-800934
• HMS3244A15
• UNII-9ZOQ3TZI87
• L01XE05
• SW202562-4
• Sorafenib (D3); CM-4307; CM 4307; CM4307;Bay 43-9006 (D3)
• NCGC00167488-03
• CS-1590
• NCGC00167488-04
• NS00005946
• N-(4-chloro-3-(trifluoromethyl)phenyl)-N'-(4-(2-(N-methylcar bamoyl)-4-pyridyloxy)phenyl)urea
• D08524
• MFCD06411450
• DTXCID5021128
• EN300-120647
• EC 608-209-4
• 3heg
• 100012-18-8
• BAY-439006
• NSC747971
• CHEBI:50924
• HMS3244A16
• HSDB 8173
• BAY 439006
• BCP34023
• 3gcs
• N-(4-chloro-3-(trifluoromethyl)phenyl)-N'-(4-(2-(N-methylcarbamoyl)-4-pyridyloxy)phenyl) urea
• Donafenib (Sorafenib D3)
• Z89277543
• 9ZOQ3TZI87
• 4-[4-[[[[4-chloro-3-(trifluoromethyl)phenyl]amino]carbonyl]amino]phenoxy]-N-methyl-2-pyridinecarboxamide
• SORAFENIB (MART.)
• DTXSID7041128
• STK627350
• DB00398
• 4-[4-[[[[4-Chloro-3-(trifluoromethyl)phenyl]amino]carbonyl]amino]phenoxy]-N-methyl-2-pyridinecarboxamide; BAY 43-9006; N-[4-Chloro-3-(trifluoromethyl)phenyl]-N'-[4-[2-(N-methylcarbamoyl)-4-pyridyloxy]phenyl]urea; Nevaxar; Sorafenib
• Sorafenib [USAN:INN:BAN]
• BAY 439006; BAY439006; BAY-439006
• AB00933189-06
• HMS3656N20
• SB19942
• NCGC00167488-01
• N-(3-trifluoromethyl-4-chlorophenyl)-N'-(4-(2-methylcarbamoyl pyridin-4-yl)oxyphenyl)urea
• SORAFENIB [WHO-DD]
• Sorafenib (USAN/INN)
• HY-10201
• BRD-K23984367-001-07-5
• CHEMBL1336
• K00597a
• 1uwh
• cid_216239
• NCGC00167488-05
• 4(4-{3-[4-Chloro-3-(trifluoromethyl)phenyl]ureido}phenoxy)-N(sup 2)-methylpyridine-2-carboxamide
• Manganese(4+), chloro[[4,4',4'',4'''-(21H,23H-porphine-5,10,15,20-tetrayl-N21,N22,N23,N24)tetrakis[1-methylpyridiniumato]](2-)]-, chloride (1:4), (SP-5-12)-
• 4asd
• BAY439006
• sorafenibum
• NSC-747971
• NCGC00167488-02
• 4-{4-[({[4-chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)amino]phenoxy}-N-methyl-pyridine-2-carboxamide
• Sorafenib [INN]
• Manganese(4+), chloro[[4,4',4'',4'''-(21H,23H-porphine-5,10,15,20-tetrayl-kappaN21,kappaN22,kappaN23,kappaN24)tetrakis[1-methylpyridiniumato]](2-)]-, chloride (1:4), (SP-5-12)-
• CCG-269400
• PA-216239
• sorafenib tosilate hydrate
• Nexavar (TN) (Bayer)
• DA-52659
• BRD-K23984367-075-15-2
• BAY-43-0006
• Sorafenib, 4
• 284461-73-0 (free base)
• NCGC00167488-07
• 4-(4-(3-(4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL)UREIDO)PHENOXY)-N(SUP 2)-METHYLPYRIDINE-2-CARBOXAMIDE
• SORAFENIB [EMA EPAR]
• NCGC00167488-11
• SY009239
• 4-(4-(3-(4-chloro-3-trifluoromethylphenyl)ureido)phenoxy)pyridine-2- carboxyllic acid methyamide-4-methylbenzenesulfonate
• 4-(4-(3-(4-chloro-3-(trifluoromethyl)phenyl) ureido) phenoxy)-N-methylpicolinamide
• BAY 43-9006; Sorafenib
• Sorafenib free base (BAY-43-9006)?
• AB00933189-05
• Sorafenib (Nexavar)
• Hit compound, 8
• BCP01767
• 2-Pyridinecarboxamide, 4-(4-((((4-chloro-3-(trifluoromethyl)phenyl)amino)carbonyl)amino)phenoxy)-N-methyl-
• SR-00000000529-1
• SORAFENIB [VANDF]
• Kinome_766
• PB14443
• BDBM16673
• BA4 43 9006
• s7397
• NCGC00167488-14
• 4-(4-(3-(4-chloro-3-(trifluoromethyl)phenyl) ureido)phenoxy)-N-methylpicolinamide
• 4-{4-[({[4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]AMINO}CARBONYL)AMINO]PHENOXY}-N-METHYLPYRIDINE-2-CARBOXAMIDE
• SORAFENIB [USAN]
• Q421136
• HMS2043A18
• SDCCGSBI-0634413.P005
• EX-A2894
• SCHEMBL8218
• AKOS005560229
• NSC-724772
• SORAFENIB [MI]
• BAY43-9006
• Sorafenib

• MDL： MFCD06411450
• Inchi： 1S/C21H16ClF3N4O3/c1-26-19(30)18-11-15(8-9-27-18)32-14-5-2-12(3-6-14)28-20(31)29-13-4-7-17(22)16(10-13)21(23,24)25/h2-11H,1H3,(H,26,30)(H2,28,29,31)
• InChI Key： MLDQJTXFUGDVEO-UHFFFAOYSA-N
• SMILES： FC(F)(F)C1C=C(NC(NC2C=CC(=CC=2)OC2=CC=NC(C(=O)NC)=C2)=O)C=CC=1Cl

Computed Properties

• Exact Mass: 464.08600
• Monoisotopic Mass: 464.086303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 4.1
• Topological Polar Surface Area: 92.4

Experimental Properties

• Color/Form: Powder
• Density: 1.5
• Melting Point: 202-211°C
• Boiling Point: 523.3°C at 760 mmHg
• Flash Point: 270.3±30.1 °C
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 45 mg/mL(96.81 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 92.35000
• LogP: 6.08660

Sorafenib Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：2
• Hazard Category Code： 68/20/21/22-37/38
• Safety Instruction： S26; S37/39
• RTECS：HM1650000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers
• Other Chemical additives Functional Additives
• Pharmaceutical and Biochemical Products Medical Target Class